4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(3,4-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H30N2O6
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-[2-(diethylamino)ethyl]-2-(3,4-dimethoxyphenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C27H30N2O6/c1-5-28(6-2)13-14-29-24(18-11-12-20(33-3)21(16-18)34-4)23(26(31)27(29)32)25(30)22-15-17-9-7-8-10-19(17)35-22/h7-12,15-16,24,31H,5-6,13-14H2,1-4H3
• InChI Key: YGPTVZWEBNZFSG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C1=O)O)C(=O)C2=CC3=CC=CC=C3O2)C4=CC(=C(C=C4)OC)OC

Description

This compound belongs to the 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one family, characterized by a central pyrrolone core substituted with a benzofuran carbonyl group, a diethylaminoethyl chain, and a 3,4-dimethoxyphenyl moiety.

Biological Activity

The compound 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(3,4-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule with potential therapeutic applications. Its structure incorporates a benzofuran moiety, known for diverse biological activities, and a diethylamino group that enhances its pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Structural Features

The compound's molecular formula is $C_{27}H_{30}N_{2}O_{6}$, with a molecular weight of 478.5 g/mol. The presence of hydroxyl and carbonyl groups contributes to its reactivity and interactions with biological targets.

Property	Details
Molecular Formula	C27H30N2O6
Molecular Weight	478.5 g/mol
IUPAC Name	3-(1-benzofuran-2-carbonyl)-...
SMILES	CCNH+CCN1C(...)

The biological activity of this compound is primarily attributed to the following mechanisms:

• Antimicrobial Activity : Similar compounds have demonstrated significant antimicrobial properties. The benzofuran structure has been linked to the inhibition of bacterial growth.
• Antioxidant Properties : The compound's functional groups may contribute to its ability to scavenge free radicals, thus protecting cells from oxidative stress.
• Cytotoxicity : Research indicates that derivatives of this compound exhibit cytotoxic effects against various cancer cell lines, suggesting potential in cancer therapy.

Antimicrobial Studies

A study evaluated the antimicrobial activity of related compounds against several bacterial strains. The minimum inhibitory concentration (MIC) for some derivatives was found to be comparable to conventional antibiotics like ciprofloxacin and ketoconazole .

Cytotoxicity Assays

In vitro assays demonstrated that compounds with similar structures exhibited cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The IC50 values indicated effective inhibition of cell proliferation at micromolar concentrations.

Structure-Activity Relationship (SAR)

The SAR studies highlighted that modifications to the diethylamino group significantly influenced the biological activity. For instance, replacing it with other amine groups altered the compound's potency against target cells .

Comparative Analysis

A comparative analysis of structurally similar compounds reveals insights into their biological activities:

Compound Name	Structural Features	Biological Activity
4-(1-benzofuran-2-ylcarbonyl)-3-hydroxy...	Similar benzofuran and pyrrolidone structure	Antimicrobial
3-hydroxy-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one	Contains a pyridine instead of diethylamino	Cytotoxic
4-(1-benzofuran-2-carbonyl)-3-hydroxy-N,N-diethylpyrrolidinone	Variation in nitrogen substituents	Antiviral

Comparison with Similar Compounds

Benzofuran vs. Dihydrobenzofuran ()

The target compound’s benzofuran-2-carbonyl group lacks the 2-methyl and dihydro modifications seen in ’s analog.

Diethylaminoethyl vs. Morpholinylpropyl ()

Replacing diethylaminoethyl with morpholinylpropyl () introduces a cyclic tertiary amine, which may improve aqueous solubility and reduce CNS penetration due to increased polarity .

3,4-Dimethoxyphenyl vs. 4-tert-Butylphenyl ()

The 3,4-dimethoxyphenyl group in the target compound provides electron-donating effects, enhancing hydrogen-bonding capacity. In contrast, the 4-tert-butylphenyl group (Compound 20) is sterically bulky and lipophilic, favoring hydrophobic binding pockets .

Research Findings and Implications

• SAR Insights: Electron-donating groups (e.g., methoxy, dimethylamino) on the phenyl ring correlate with enhanced bioactivity in pyrrolone derivatives, as seen in Compound 21 .
• Physicochemical Trade-offs: While morpholinylpropyl () improves solubility, it may reduce blood-brain barrier penetration compared to diethylaminoethyl .
• Metabolic Stability : The benzofuran carbonyl group in the target compound is less prone to oxidation than dihydrobenzofuran (), suggesting better metabolic stability .